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Compound of Interest

Compound Name:
Decyldimethyloctylammonium

chloride

Cat. No.: B041896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties and

structure of decyldimethyloctylammonium chloride, a quaternary ammonium compound with

various industrial and potential pharmaceutical applications. This document summarizes key

physicochemical data, outlines relevant experimental methodologies, and presents a visual

representation of its chemical structure.

Chemical Identity and Properties
Decyldimethyloctylammonium chloride is a cationic surfactant belonging to the quaternary

ammonium compound (QAC) family. These compounds are characterized by a central

positively charged nitrogen atom covalently bonded to four organic groups. The specific

arrangement of these alkyl chains influences the molecule's physicochemical properties and its

range of applications.
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Property Value Source

IUPAC Name
decyl-dimethyl-octylazanium

chloride
[1]

CAS Number 32426-11-2 [1]

Molecular Formula C₂₀H₄₄ClN [1]

Synonyms

Quaternium-24, Octyl decyl

dimethyl ammonium chloride,

Decyloctyldimethylammonium

chloride

[1]

Physicochemical Properties
Quantitative data for the specific physical properties of decyldimethyloctylammonium
chloride are not readily available in the reviewed literature. However, data for the closely

related and structurally similar compound, didecyldimethylammonium chloride (DDAC; CAS

No. 7173-51-5), can provide valuable insights.

Property
Value (for
Didecyldimethylammoniu
m Chloride)

Source

Molecular Weight 334.0 g/mol [1]

Physical State Liquid or green powder [1]

Melting Point 94-100 °C [2][3]

Boiling Point >180 °C (decomposes) [2][3][4]

Water Solubility 0.65 g/L at 20 °C [2]

Density 0.87 g/cm³ at 20 °C [2]

Vapor Pressure <4.3 x 10⁻⁵ mm Hg at 25 °C [2][4]

log Kow 2.59 at 20 °C [2][4]
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Chemical Structure
The chemical structure of decyldimethyloctylammonium chloride consists of a central

nitrogen atom bonded to two methyl groups, one octyl (C₈H₁₇) chain, and one decyl (C₁₀H₂₁)

chain. The positive charge on the quaternary nitrogen is balanced by a chloride anion.

Caption: Chemical structure of decyldimethyloctylammonium chloride.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

decyldimethyloctylammonium chloride are not extensively published. However, standard

methodologies for the analysis of quaternary ammonium compounds can be adapted.

Titration for Quaternary Ammonium Compound
Quantification
This method is suitable for determining the concentration of QACs in various formulations.

Sample Preparation Titration Analysis

Weigh sample containing QAC Dissolve in appropriate solvent (e.g., water) Titrate with a standardized anionic surfactant solution (e.g., sodium dodecyl sulfate) Use a potentiometric or colorimetric endpoint detection method Calculate QAC concentration based on titrant volume and concentration

Click to download full resolution via product page

Caption: General workflow for the titration of quaternary ammonium compounds.

Methodology: A known weight of the sample containing the quaternary ammonium compound

is dissolved in a suitable solvent, often water. This solution is then titrated against a

standardized solution of an anionic surfactant, such as sodium dodecyl sulfate (SDS).[5] The

endpoint of the titration can be determined using a surfactant-sensitive electrode

(potentiometric titration) or a colorimetric indicator.[5] The concentration of the QAC is then

calculated based on the stoichiometry of the reaction and the volume of the titrant used.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b041896?utm_src=pdf-body
https://www.benchchem.com/product/b041896?utm_src=pdf-body
https://www.benchchem.com/product/b041896?utm_src=pdf-body
https://www.benchchem.com/product/b041896?utm_src=pdf-body-img
https://www.xylemanalytics.com/en/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/quaternary-Ammonium-compounds-in-desinfectants_EN.pdf
https://www.xylemanalytics.com/en/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/quaternary-Ammonium-compounds-in-desinfectants_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromatographic Analysis (LC-MS/HPLC)
High-performance liquid chromatography (HPLC) and liquid chromatography-mass

spectrometry (LC-MS) are powerful techniques for the separation, identification, and

quantification of QACs.

Sample Preparation Chromatographic Separation Detection and Quantification

Sample Extraction (e.g., QuEChERS) Filtration and Dilution Inject sample into LC system Separate components on a suitable column (e.g., C18) Detect with UV-Vis or Mass Spectrometry (MS) Quantify using a calibration curve

Click to download full resolution via product page

Caption: Workflow for the analysis of QACs by LC-MS or HPLC.

Methodology: Samples containing decyldimethyloctylammonium chloride are first subjected

to an extraction procedure to isolate the analyte from the matrix. The QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) method is a common approach for various sample types.

[6] The extracted sample is then injected into an HPLC or LC-MS system. Separation is

typically achieved on a reverse-phase column (e.g., C18) with a mobile phase consisting of an

organic solvent (e.g., acetonitrile) and an aqueous buffer. Detection can be performed using a

UV-Vis detector or, for higher selectivity and sensitivity, a mass spectrometer. Quantification is

achieved by comparing the peak area of the analyte to a calibration curve prepared from

standards of known concentrations.

Synthesis
The synthesis of decyldimethyloctylammonium chloride typically involves the quaternization

of a tertiary amine.
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Reactants

Reaction Product

Decyloctylmethylamine (tertiary amine)

Quaternization Reaction

Methyl chloride (alkylating agent)

Decyldimethyloctylammonium chloride

Click to download full resolution via product page

Caption: Simplified synthesis pathway for decyldimethyloctylammonium chloride.

A common synthetic route involves the reaction of decyloctylmethylamine with an alkylating

agent such as methyl chloride. This reaction, known as the Menshutkin reaction, results in the

formation of the quaternary ammonium salt. The reaction conditions, including solvent,

temperature, and pressure, can be optimized to maximize the yield and purity of the final

product. Purification can be achieved through recrystallization or other chromatographic

techniques. A general method for preparing quaternary ammonium compounds involves

reacting a tertiary amine with an alkyl halide.[7]

Conclusion
Decyldimethyloctylammonium chloride is a quaternary ammonium compound with a defined

chemical structure. While specific experimental data on its physicochemical properties are

limited, information from the closely related compound didecyldimethylammonium chloride

provides a useful reference point. Standard analytical techniques such as titration and

chromatography can be employed for its quantification and analysis. Further research to fully

characterize the specific properties of decyldimethyloctylammonium chloride will be

beneficial for its potential applications in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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